Cas no 83742-07-8 (1,3-Dioxacyclopentadecan-2-one)

• Product name: 1,3-Dioxacyclopentadecan-2-one
• CAS No: 83742-07-8
• MF: C₁₃H₂₄O₃
• MW: 228.32786
• CID: 726149
• PubChem ID: 22011559

1,3-Dioxacyclopentadecan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxacyclopentadecan-2-one
• DTXSID701003783
• 83742-07-8
• EINECS 280-680-5
• NS00058680
• SCHEMBL7622081
• dodeca-methylene carbonate

• Inchi： InChI=1S/C13H24O3/c14-13-15-11-9-7-5-3-1-2-4-6-8-10-12-16-13/h1-12H2
• InChI Key： WTRBJJXKZUJRBA-UHFFFAOYSA-N
• SMILES： C1CCCCCCOC(=O)OCCCCC1

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.933
• Boiling Point: 378.5°C at 760 mmHg
• Flash Point: 140.9°C
• Refractive Index: 1.43